Cas no 951889-19-3 (Ethyl 4-(3-bromo-2-thienyl)-4-oxobutanoate)

• Product Name: Ethyl 4-(3-bromo-2-thienyl)-4-oxobutanoate
• CAS No: 951889-19-3
• MF: C₁₀H₁₁BrO₃S
• MW: 291.161541223526
• MDL: MFCD07782895
• CID: 4722364
• Update Time: 2023-08-15

Ethyl 4-(3-bromo-2-thienyl)-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 4-(3-BROMO-2-THIENYL)-4-OXOBUTANOATE
• ethyl 4-(3-bromothiophen-2-yl)-4-oxobutanoate
• 7721b
• Ethyl 4-(3-bromo-2-thienyl)-4-oxobutanoate

• MDL： MFCD07782895
• Inchi： 1S/C10H11BrO3S/c1-2-14-9(13)4-3-8(12)10-7(11)5-6-15-10/h5-6H,2-4H2,1H3
• InChI Key： HANQUKJYTLPXQK-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1C(CCC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 245
• Topological Polar Surface Area: 71.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives